3,5-Diamino-1-[methylamino(thiocarbonyl)]-1H-1,2,4-triazole

• Molecular Formula: C4H8N6S
• Molecular Weight: 172.21 g/mol
• IUPAC Name: 3,5-diamino-N-methyl-1,2,4-triazole-1-carbothioamide
• InChI: InChI=1S/C4H8N6S/c1-7-4(11)10-3(6)8-2(5)9-10/h1H3,(H,7,11)(H4,5,6,8,9)
• InChI Key: JYWMFYRELISVFS-UHFFFAOYSA-N
• Canonical SMILES: CNC(=S)N1C(=NC(=N1)N)N

Description

3,5-Diamino-1-[methylamino(thiocarbonyl)]-1H-1,2,4-triazole is a useful research compound. Its molecular formula is C4H8N6S and its molecular weight is 172.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The synthesis method of Example 1-(3) was applied. 3,5-Diamino-1H-1,2,4-triazole (11.0 g), dimethylformamide (100 ml) and methyl isothiocyanate (10.0 g) were used as reagents. After the reaction, recrystallization from ethyl acetate gave 13.0 g of white powdery crystals (yield (68%).